Bimetallic Cu/Pd-catalyzed three-component azide–alkyne cycloaddition/isocyanide insertion: synthesis of fully decorated tricyclic triazoles†
Organic & Biomolecular Chemistry Pub Date: 2019-07-16 DOI: 10.1039/C9OB01175G
Abstract
The construction of fully decorated 1,2,3-triazole-fused 5-, 6- and 7-membered rings has been disclosed via a bimetallic relay-catalyzed cascade process combining azide–alkyne cycloaddition, C(sp2)–H functionalization of intermediary 1,2,3-triazoles and isocyanide insertion. The salient features of this methodology include simple starting materials, reduced synthetic steps, good substrate scope and high efficiency.
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